N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide
• InChI: InChI=1S/C15H15NO2/c1-11-5-4-7-12(9-11)15(18)16-14-8-3-2-6-13(14)10-17/h2-9,17H,10H2,1H3,(H,16,18)
• InChI Key: IBMAYUUOJQRNHV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2CO
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2CO

Description

N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide, also known as Triclosan, is a synthetic antibacterial agent that has been widely used in various personal care products, such as soaps, toothpaste, and deodorants. Triclosan is also used in medical devices, such as surgical scrubs and catheters, due to its antibacterial properties.

Mechanism of Action

N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide targets the bacterial fatty acid synthesis pathway by inhibiting the enzyme enoyl-acyl carrier protein reductase (ENR). This results in the inhibition of bacterial growth and cell division.
Biochemical and Physiological Effects
N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide has been shown to have both antibacterial and antifungal properties. It has been found to be effective against a wide range of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide has also been shown to have anti-inflammatory properties and has been used in the treatment of acne and rosacea.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide in lab experiments is its broad-spectrum antimicrobial activity. It is also relatively stable and has a long shelf life. However, one limitation is that N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide can interfere with the growth of some bacterial strains, making it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide. One area of interest is the development of new antibacterial agents that target different pathways, as bacterial resistance to N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide has been reported. Another area of interest is the investigation of the environmental and human health effects of N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide, as it has been found in various water sources and has been shown to have potential endocrine-disrupting effects. Additionally, there is a need for further research on the safety and efficacy of N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide in medical devices.
Conclusion
In conclusion, N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide is a synthetic antibacterial agent that has been widely used in various personal care products and medical devices. It targets the bacterial fatty acid synthesis pathway by inhibiting the ENR enzyme, resulting in the inhibition of bacterial growth and cell division. N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide has been extensively studied for its antibacterial properties and has been used in various scientific research applications. However, there are limitations and concerns regarding its use, such as bacterial resistance and potential environmental and human health effects. Further research is needed to fully understand the safety and efficacy of N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide and to develop new antibacterial agents.

Synthesis Methods

N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide can be synthesized through a condensation reaction between 2,4-dichlorophenol and 2-hydroxybenzaldehyde, followed by a reduction reaction with sodium borohydride. The final product is purified through recrystallization.

Scientific Research Applications

N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide has been extensively studied for its antibacterial properties and has been used in various scientific research applications. It has been used as a model compound to study the efficacy of antibacterial agents, as well as a tool to investigate the mechanisms of bacterial resistance. N-[2-(hydroxymethyl)phenyl]-3-methylbenzamide has also been used in studies to evaluate the effects of antibacterial agents on the environment and human health.